Einecs 305-045-2
Description
EINECS (European Inventory of Existing Commercial Chemical Substances) 305-045-2 is a registered chemical compound under the EU regulatory framework. The compound’s structural and functional characteristics can be inferred through computational methods such as Quantitative Structure-Activity Relationships (QSARs) and similarity-based clustering using PubChem 2D fingerprints .
Properties
CAS No. |
94333-65-0 |
|---|---|
Molecular Formula |
C16H35NO2 |
Molecular Weight |
273.45 g/mol |
IUPAC Name |
dodecanoic acid;N-ethylethanamine |
InChI |
InChI=1S/C12H24O2.C4H11N/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;1-3-5-4-2/h2-11H2,1H3,(H,13,14);5H,3-4H2,1-2H3 |
InChI Key |
DXOLVFJLHGXXGK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCC(=O)O.CCNCC |
Origin of Product |
United States |
Chemical Reactions Analysis
Einecs 305-045-2 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome and the specific chemical environment. Major products formed from these reactions can vary, but they often include derivatives that retain the core structure of the original compound.
Scientific Research Applications
Einecs 305-045-2 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions and as a standard for analytical methods. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications include its use in manufacturing processes and as an intermediate in the production of other chemicals .
Mechanism of Action
The mechanism of action of Einecs 305-045-2 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which can lead to changes in cellular functions and biochemical processes. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used .
Comparison with Similar Compounds
Research Findings and Implications
- Regulatory Efficiency : Machine learning models using Tanimoto-based similarity reduce reliance on animal testing by extrapolating data from 1,387 labeled compounds to 33,000 EINECS substances .
- Gaps in Coverage : Approximately 46% of EINECS chemicals (e.g., botanical extracts) lack classifiable structures for QSAR modeling, requiring alternative assessment strategies .
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